Cas no 93951-46-3 (2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI))

2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) structure
93951-46-3 structure
Product Name:2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
CAS No:93951-46-3
MF:C12H28N2O
MW:216.363523483276
CID:808736
PubChem ID:3023051
Update Time:2025-04-19

2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
    • 1-[(6-aminotrimethylhexyl)amino]propan-2-ol
    • 1-[(7-amino-2,3-dimethylheptan-2-yl)amino]propan-2-ol
    • NS00065741
    • 1-((6-Aminotrimethylhexyl)amino)propan-2-ol
    • EINECS 300-666-5
    • DTXSID00916910
    • 93951-46-3
    • Inchi: 1S/C12H28N2O/c1-10(7-5-6-8-13)12(3,4)14-9-11(2)15/h10-11,14-15H,5-9,13H2,1-4H3
    • InChI Key: VUPRLSYOWHGDBC-UHFFFAOYSA-N
    • SMILES: OC(C)CNC(C)(C)C(C)CCCCN

Computed Properties

  • Exact Mass: 216.220164
  • Monoisotopic Mass: 216.220164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.911
  • Boiling Point: 328.9°Cat760mmHg
  • Flash Point: 152.7°C
  • Refractive Index: 1.469
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